N-{2-[2-(benzoylamino)ethyl]-1-methyl-1H-benzimidazol-6-yl}-2-methoxybenzamide

• IUPAC Name: N-[2-(2-benzamidoethyl)-3-methylbenzimidazol-5-yl]-2-methoxybenzamide
• InChI: InChI=1S/C25H24N4O3/c1-29-21-16-18(27-25(31)19-10-6-7-11-22(19)32-2)12-13-20(21)28-23(29)14-15-26-24(30)17-8-4-3-5-9-17/h3-13,16H,14-15H2,1-2H3,(H,26,30)(H,27,31)
• InChI Key: CDAXFGKMPFPCIQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)NC(=O)C3=CC=CC=C3OC)N=C1CCNC(=O)C4=CC=CC=C4
• Molecular Formula: C25H24N4O3
• Molecular Weight: 428.5 g/mol

Description

N-{2-[2-(benzoylamino)ethyl]-1-methyl-1H-benzimidazol-6-yl}-2-methoxybenzamide, commonly known as BMB, is a benzimidazole derivative that has been extensively studied for its potential therapeutic applications. BMB is a small molecule that exhibits potent inhibitory activity against several enzymes and receptors, making it a promising candidate for the development of novel drugs.

Mechanism of Action

BMB exerts its pharmacological effects through the inhibition of several enzymes and receptors, including histone deacetylases (HDACs), tubulin, and topoisomerase II. BMB has also been shown to modulate the activity of several signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway.
Biochemical and Physiological Effects:
BMB has been shown to exhibit potent anticancer activity, both in vitro and in vivo, through the induction of apoptosis and cell cycle arrest. BMB has also been shown to exhibit neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases. Additionally, BMB has been shown to exhibit potent antimicrobial activity against several pathogens, including bacteria and viruses.

Advantages and Limitations for Lab Experiments

One of the major advantages of using BMB in laboratory experiments is its potent inhibitory activity against several enzymes and receptors, making it a valuable tool for studying various biological processes. However, one of the limitations of using BMB is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain experimental setups.

Future Directions

There are several potential future directions for the study of BMB, including the development of novel drugs based on its structure, the elucidation of its mechanism of action against different targets, and the investigation of its potential therapeutic applications in various fields of medicine. Additionally, further studies are needed to determine the optimal dosing and administration of BMB for different indications.

Scientific Research Applications

BMB has been extensively studied for its potential therapeutic applications in various fields of medicine, including oncology, neurology, and infectious diseases. BMB has been shown to exhibit potent inhibitory activity against several enzymes and receptors, making it a promising candidate for the development of novel drugs.